Benzyl 2-(4-oxopiperidin-1-yl)acetate

Specification

• CAS No.: 364056-14-4
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol
• IUPAC Name: benzyl 2-(4-oxopiperidin-1-yl)acetate
• Standard InChI: InChI=1S/C14H17NO3/c16-13-6-8-15(9-7-13)10-14(17)18-11-12-4-2-1-3-5-12/h1-5H,6-11H2
• Standard InChI Key: NZJNMGYKSKNROE-UHFFFAOYSA-N
• SMILES: C1CN(CCC1=O)CC(=O)OCC2=CC=CC=C2
• Canonical SMILES: C1CN(CCC1=O)CC(=O)OCC2=CC=CC=C2

Introduction

Identifier Type	Value
CAS Number	364056-14-4
IUPAC Name	benzyl 2-(4-oxopiperidin-1-yl)acetate
Molecular Formula	C14H17NO3
Molecular Weight	247.29 g/mol
Standard InChI	InChI=1S/C14H17NO3/c16-13-6-8-15(9-7-13)10-14(17)18-11-12-4-2-1-3-5-12/h1-5H,6-11H2
Standard InChIKey	NZJNMGYKSKNROE-UHFFFAOYSA-N
SMILES	C1CN(CCC1=O)CC(=O)OCC2=CC=CC=C2
Canonical SMILES	C1CN(CCC1=O)CC(=O)OCC2=CC=CC=C2

Structural Analysis and Chemical Properties

Molecular Structure

The molecular architecture of Benzyl 2-(4-oxopiperidin-1-yl)acetate contains several key structural elements that define its chemical behavior:

• A six-membered piperidine ring with an oxo (ketone) substituent at the 4-position

• A nitrogen atom at position 1 of the piperidine ring

• An acetate group (CH2COOCH2Ph) attached to the nitrogen atom

• A benzyl group functioning as the ester moiety

This specific arrangement of functional groups contributes to the compound's chemical reactivity profile and determines its potential applications in various research contexts.

Physicochemical Properties

The physical and chemical properties of Benzyl 2-(4-oxopiperidin-1-yl)acetate influence its behavior under experimental conditions and dictate appropriate handling procedures. Table 2 summarizes the known and inferred physicochemical properties based on structural analysis and comparison with similar compounds.

Table 2: Physicochemical Properties of Benzyl 2-(4-oxopiperidin-1-yl)acetate

Property	Value/Description
Physical State	Likely solid at ambient temperature (based on structural analysis)
Molecular Weight	247.29 g/mol
Functional Groups	Ketone (C=O), ester (COOCH2), tertiary amine (N-R3)
Solubility	Predicted to be soluble in common organic solvents (dichloromethane, chloroform, DMSO); limited water solubility
Reactivity	Susceptible to hydrolysis at the ester linkage; ketone group may undergo typical carbonyl reactions
Chemical Stability	Likely stable under standard laboratory conditions when properly stored

Related Compounds and Structural Analogs

Comparison with Structural Analogs

Several compounds structurally related to Benzyl 2-(4-oxopiperidin-1-yl)acetate provide valuable context for understanding its chemical and biological properties. Table 3 presents a comparative analysis of these related compounds.

Table 3: Comparison of Benzyl 2-(4-oxopiperidin-1-yl)acetate with Related Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight	Key Structural Differences
Benzyl 2-(4-oxopiperidin-1-yl)acetate	364056-14-4	C14H17NO3	247.29 g/mol	Reference compound
Ethyl 2-(1-benzyl-2-oxo-Piperidin-4-yl)-acetate	1198285-41-4	C16H21NO3	275.34 g/mol	Different position of carbonyl group; ethyl ester instead of benzyl ester; benzyl group on nitrogen
Benzyl (2-oxopyrrolidin-1-yl)acetate	143023-95-4	C13H15NO3	233.26 g/mol	Five-membered pyrrolidine ring instead of six-membered piperidine ring

Significance in Heterocyclic Chemistry

Compounds containing piperidine and related heterocyclic rings occupy an important position in organic and medicinal chemistry. The structural variations observed in these analogs illustrate the diverse chemical space that can be explored using these scaffolds. For instance:

These structural relationships provide valuable insights for researchers developing synthetic strategies or investigating structure-activity relationships.

Synthetic Approaches and Chemical Transformations

Reactivity and Chemical Transformations

The functional groups present in Benzyl 2-(4-oxopiperidin-1-yl)acetate suggest several potential chemical transformations:

• Hydrolysis of the benzyl ester to yield the corresponding carboxylic acid

• Reduction of the ketone to form alcohol derivatives

• Nucleophilic additions to the carbonyl group

• Transesterification reactions to generate alternative ester derivatives

These transformations extend the utility of this compound as a versatile synthetic intermediate in the preparation of more complex molecular structures.